Cas no 7598-18-7 ( )

• Product Name: &nbsp
• CAS No: 7598-18-7
• MF: C₁₆H₁₆N₂O₄S
• MW: 332.374242782593
• CID: 982264
• PubChem ID: 345065
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-amino-N,N-bis(furan-2-ylmethyl)benzenesulfonamide
• AC1L81ZD
• NSC402294
• sulfanilic acid difurfurylamide
• Sulfanilsaeure-difurfurylamid
• NSC-402294
• DTXSID60322917
• 4-Amino-N,N-bis[(furan-2-yl)methyl]benzene-1-sulfonamide
• 7598-18-7
•  

• Inchi： 1S/C16H16N2O4S/c17-13-5-7-16(8-6-13)23(19,20)18(11-14-3-1-9-21-14)12-15-4-2-10-22-15/h1-10H,11-12,17H2
• InChI Key： SOBRALHDHRKNAB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(N(CC1=CC=CO1)CC1=CC=CO1)(=O)=O

Computed Properties

• Exact Mass: 332.08318
• Monoisotopic Mass: 332.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• PSA: 89.68
• LogP: 4.50790